4-Bromo-2-morpholinonitrobenzene
Overview
Description
4-Bromo-2-morpholinonitrobenzene is a synthetic compound with the molecular formula C10H11BrN2O3 . It is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of 4-Bromo-2-morpholinonitrobenzene is represented by the formula C10H11BrN2O3 . Unfortunately, the search results do not provide a detailed analysis of the molecular structure.Physical And Chemical Properties Analysis
4-Bromo-2-morpholinonitrobenzene has a molecular weight of 287.11 g/mol. More detailed physical and chemical properties are not provided in the search results.Scientific Research Applications
Nonlinear Optical Material Development
4-Bromo-2-morpholinonitrobenzene: is being explored for its potential in developing nonlinear optical (NLO) materials. These materials are critical for various applications, including optical switching, optical modulation, frequency shifting, and optical data storage . The compound’s ability to form crystals with desirable NLO properties makes it a candidate for optoelectronics applications.
Organic Electronics
The compound’s molecular structure allows for the synthesis of materials that can be used in organic electronics. Its electronic properties, such as the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), are significant for creating components like organic transistors and solar cells .
Photovoltaic Applications
Research indicates that 4-Bromo-2-morpholinonitrobenzene could be used in the design of photovoltaic materials. Its optical characteristics, such as UV–Vis absorption, are essential for converting light into electrical energy, making it a potential material for solar energy harvesting .
Antibacterial Agents
The compound has shown promise in the synthesis of antibacterial agents. Its structural properties can be leveraged to create materials that inhibit bacterial growth, which is crucial in medical research and the development of new antibiotics .
Pharmaceutical Chemistry
In pharmaceutical chemistry, 4-Bromo-2-morpholinonitrobenzene can be used as a precursor for synthesizing various drugs. Its reactivity with other chemical entities allows for the creation of compounds with potential medicinal properties .
Chemical Sensing
The compound’s unique spectral characteristics make it suitable for use in chemical sensing applications. It can be used to develop sensors that detect specific chemicals or environmental changes, which is vital in fields like environmental monitoring and industrial process control .
Safety and Hazards
While specific safety and hazard information for 4-Bromo-2-morpholinonitrobenzene is not available, it’s important to handle all chemical compounds with care. General safety measures include avoiding contact with skin and eyes, avoiding ingestion and inhalation, and using only in a well-ventilated area .
properties
IUPAC Name |
4-(5-bromo-2-nitrophenyl)morpholine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrN2O3/c11-8-1-2-9(13(14)15)10(7-8)12-3-5-16-6-4-12/h1-2,7H,3-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLKVWFFYIDGDOK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=C(C=CC(=C2)Br)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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